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Compound of Interest

N-methyl-1-(3-
Compound Name:
nitrophenyl)methanamine

Cat. No.: B099359

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling N-methyl-1-(3-nitrophenyl)methanamine (CAS RN: 19499-61-7).
The information is compiled to ensure the safety of laboratory personnel and the proper
management of this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

N-methyl-1-(3-nitrophenyl)methanamine is classified with the following hazard statements:
H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye
irritation), and H332 (Harmful if inhaled)[1]. Due to its chemical structure containing both a
secondary amine and an aromatic nitro group, stringent safety measures are necessary.

Table 1: Required Personal Protective Equipment (PPE)
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PPE Category

Specification

Rationale

Eye/Face Protection

Chemical safety goggles
conforming to EN 166 (EU) or
NIOSH (US) standards. A face
shield should be worn when

there is a risk of splashing.[2]

Protects against splashes and
vapors that can cause severe

eye irritation.[2]

Hand Protection

Chemical-resistant gloves,
such as butyl rubber, are
recommended for handling
nitro compounds.[2][3] Nitrile
gloves may be suitable for
short-term contact, but should
be replaced immediately upon
contamination.[4] Inspect
gloves for any damage before

use.[4]

Prevents skin absorption, a
primary route of exposure for

nitro compounds and amines.

[2][5]

Skin and Body Protection

A flame-resistant lab coat
should be worn and kept
buttoned.[2] Full-length pants
and closed-toe shoes are
mandatory.[3] For procedures
with a higher risk of splashing,
a chemical-resistant apron or
coveralls should be

considered.[3]

Provides a barrier against

accidental skin contact.[2]

Respiratory Protection

All handling of N-methyl-1-(3-
nitrophenyl)methanamine
should be conducted in a
certified chemical fume hood to
minimize inhalation exposure.
[3][4] If engineering controls
are insufficient, an air-purifying
respirator (APR) with organic
vapor cartridges is

recommended.[3]

Protects against the inhalation
of harmful vapors.[2][5] A fume
hood serves as the primary
engineering control to minimize

airborne concentrations.[2]

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Nitro_2_butene.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Nitro_2_butene.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Nitro_2_butene.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_working_with_nitrovinyl_compounds.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_Personal_Protective_Equipment_and_Handling_Protocols_for_APN_C3_NH_Boc.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_Personal_Protective_Equipment_and_Handling_Protocols_for_APN_C3_NH_Boc.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Nitro_2_butene.pdf
https://diplomatacomercial.com/handle-amines-safely-industrial-environments/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Nitro_2_butene.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_working_with_nitrovinyl_compounds.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_working_with_nitrovinyl_compounds.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Nitro_2_butene.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_working_with_nitrovinyl_compounds.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_Personal_Protective_Equipment_and_Handling_Protocols_for_APN_C3_NH_Boc.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_working_with_nitrovinyl_compounds.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Nitro_2_butene.pdf
https://diplomatacomercial.com/handle-amines-safely-industrial-environments/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Nitro_2_butene.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Safe Handling and Storage

Operational Plan:

o Preparation: Before handling, ensure the chemical fume hood is clean and operational.[4]
Verify that an emergency eyewash station and safety shower are accessible.[3][4]

e Donning PPE: Put on all required PPE as outlined in Table 1 before entering the designated
handling area.

e Handling:

o

Conduct all manipulations of the compound within the fume hood.[3][4]

o

Avoid direct contact with skin, eyes, and clothing.[4][6]

o

Prevent the formation of dust or aerosols.[4]

[¢]

Use compatible labware (e.g., glass, PTFE).

e Post-Handling:
o Wash hands thoroughly with soap and water after handling, even if gloves were worn.[4]
o Clean the work area and any equipment used.

Storage Plan:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][5][6]

o Keep in a dark place, under an inert atmosphere, at 2-8°C for long-term storage.[1]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[4][7]

Emergency Procedures

Immediate response is critical in case of exposure or a spill.
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Table 2: Emergency Response Protocol

Incident

Procedure

Skin Contact

Immediately flush the affected area with plenty
of soap and water for at least 15 minutes while
removing contaminated clothing and shoes.[7]

Seek medical attention if irritation persists.[6]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[7] Remove contact
lenses if present and easy to do.[6][7] Seek

immediate medical attention.[7]

Inhalation

Move the victim to fresh air immediately.[7][8] If
breathing is difficult or has stopped, provide
artificial respiration.[7][8] Seek immediate

medical attention.[7]

Ingestion

Do NOT induce vomiting.[7] Rinse mouth with

water.[7] Seek immediate medical attention.[7]

Spill

Evacuate the area. Wear appropriate PPE,
including respiratory protection.[6] For small
spills, absorb with an inert material (e.g., sand,
vermiculite) and place in a suitable, labeled
container for disposal.[6][7] Prevent the spill

from entering drains.[6]

Disposal Plan

All waste containing N-methyl-1-(3-nitrophenyl)methanamine must be treated as hazardous

waste.
Disposal Protocol:

o Waste Collection:
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o Collect all chemical waste, including contaminated disposables (gloves, wipes, etc.), in a
designated and clearly labeled hazardous waste container.[4]

o Do not mix with other waste streams unless compatible.

o Container Management:

o Keep the waste container tightly closed when not in use.[4][9]

o Store the waste container in a designated secondary containment area.[4]
e Disposal:

o Dispose of the hazardous waste through your institution's authorized hazardous waste
disposal program.[4]

o Do not dispose of this chemical down the drain or in regular trash.[4]

Safe Handling Workflow
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Caption: Workflow for Safe Handling of N-methyl-1-(3-nitrophenyl)methanamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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